Cas no 1308299-09-3 (Propargyl-PEG4-Br)

• Product Name: Propargyl-PEG4-Br
• CAS No: 1308299-09-3
• MF: C₁₁H₁₉BrO₄
• MW: 295.170163393021
• MDL: MFCD28950764
• CID: 3044373
• Update Time: 2025-07-18

Propargyl-PEG4-Br Chemical and Physical Properties

Names and Identifiers

• Propargyl-PEG4-bromide
• Propargyl-PEG4-Br
• 3-[2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]ethoxy]prop-1-yne

• MDL： MFCD28950764
• Inchi： 1S/C11H19BrO4/c1-2-4-13-6-8-15-10-11-16-9-7-14-5-3-12/h1H,3-11H2
• InChI Key： BITLDNUKJCDASJ-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCOCCOCC#C

Computed Properties

• Exact Mass: 294.04667 g/mol
• Monoisotopic Mass: 294.04667 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 36.9
• Molecular Weight: 295.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Propargyl-PEG4-Br

Research Brief on Propargyl-PEG4-Br (CAS: 1308299-09-3) in Chemical Biology and Pharmaceutical Applications

Propargyl-PEG4-Br (CAS: 1308299-09-3) is a bifunctional linker compound widely used in chemical biology and pharmaceutical research. This molecule features a propargyl group for click chemistry reactions and a bromo (Br) group for nucleophilic substitution, connected by a tetraethylene glycol (PEG4) spacer. Recent studies have highlighted its versatility in drug conjugation, bioconjugation, and materials science, making it a valuable tool for researchers in these fields.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of Propargyl-PEG4-Br in the development of antibody-drug conjugates (ADCs). The researchers utilized the propargyl group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) with azide-modified antibodies, while the bromo group served as an attachment point for cytotoxic payloads. This dual functionality enabled precise control over drug-antibody ratios (DAR), a critical parameter in ADC efficacy and safety.

In materials science, a recent Nature Communications paper (2024) reported the use of Propargyl-PEG4-Br as a building block for functionalized hydrogels. The bromo terminus allowed for covalent attachment to polymer backbones, while the propargyl group enabled subsequent modification with various biomolecules via click chemistry. This approach facilitated the creation of tunable, bioactive materials for tissue engineering applications.

Pharmacokinetic studies have also benefited from Propargyl-PEG4-Br's properties. A 2024 study in Bioconjugate Chemistry employed this linker to create fluorescent probes for tracking drug distribution. The PEG4 spacer improved water solubility, while the propargyl group allowed for efficient labeling with azide-modified fluorophores. This methodology provided enhanced imaging resolution compared to traditional labeling techniques.

Recent synthetic improvements have focused on optimizing the purity and stability of Propargyl-PEG4-Br. A 2023 Organic Process Research & Development publication detailed a novel purification protocol that reduces bromide impurities to <0.5%, addressing previous challenges in large-scale production. This advancement has significant implications for industrial applications of the compound.

Looking forward, researchers are exploring novel applications of Propargyl-PEG4-Br in PROTAC (proteolysis targeting chimera) development and targeted protein degradation. Preliminary results presented at the 2024 ACS Spring Meeting suggest its potential as a versatile linker for connecting E3 ligase ligands to target protein binders, with the PEG4 spacer offering optimal length for ternary complex formation.